Cas no 941878-33-7 ((2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide
• CAS No: 941878-33-7
• MF: C₂₃H₁₉N₃O₂S
• MW: 401.480863809586
• CID: 5499821
• Update Time: 2025-08-05

(2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)prop-2-enamide
• (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C23H19N3O2S/c1-28-19-11-12-20-21(15-19)29-23(25-20)26(16-18-9-5-6-14-24-18)22(27)13-10-17-7-3-2-4-8-17/h2-15H,16H2,1H3/b13-10+
• InChI Key： JPOCJPPDCGSHDC-JLHYYAGUSA-N
• SMILES： C(N(C1=NC2=CC=C(OC)C=C2S1)CC1=NC=CC=C1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide

Compound Introduction: (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 941878-33-7)

The compound (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide, identified by its CAS number 941878-33-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a conjugated system of double bonds, aromatic rings, and heterocyclic moieties, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of a benzothiazole scaffold in this compound is particularly noteworthy, as benzothiazole derivatives are well-documented for their diverse pharmacological properties. These include antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The benzothiazole ring in (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide is further functionalized with a methoxy group at the 6-position, which modulates its electronic and steric properties, enhancing its interaction with biological targets.

The pyridine moiety at the N-position of the compound introduces another layer of complexity, contributing to its potential as a pharmacophore. Pyridine derivatives are widely recognized for their role in various biological processes and have been extensively explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The specific arrangement of the pyridine ring in this molecule allows for optimal binding to biological receptors, thereby influencing its pharmacological profile.

The phenyl group at the propenamide position adds further to the structural diversity of this compound. Phenyl-substituted molecules often exhibit enhanced binding affinity to biological targets due to their ability to engage in π-stacking interactions. These interactions are crucial for the stability and efficacy of many pharmacological agents. The conjugation between the phenyl ring and the propenamide moiety in (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide may contribute to its unique spectroscopic properties and reactivity.

In terms of synthesis, this compound presents a challenge due to its multi-functionalized structure. However, advances in synthetic methodologies have made it feasible to construct such complex molecules with high precision. The synthesis typically involves multi-step reactions, including condensation reactions, cyclization processes, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the carbon-carbon bonds that define this molecule's structure.

The pharmacological evaluation of (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide has revealed promising results in preclinical studies. Its interaction with various biological targets suggests potential therapeutic applications across multiple disease areas. For instance, studies have indicated that this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders and chronic inflammatory conditions.

The compound's ability to modulate these pathways is attributed to its structural features that allow it to interact with key enzymes and receptors. The benzothiazole moiety is known to interact with nuclear receptors such as peroxisome proliferator-alpha receptor (PPARα), while the pyridine ring can engage with adenosine receptors. These interactions may lead to therapeutic effects by altering cellular signaling cascades that regulate inflammation and oxidative stress.

Furthermore, the conjugated system present in this molecule contributes to its photophysical properties. Such properties are relevant for applications in photochemical biology and drug delivery systems where light-induced reactions play a crucial role. The compound's ability to absorb and emit light within specific wavelength ranges makes it a candidate for use in photodynamic therapy or as a fluorescent probe for cellular imaging.

In conclusion, (2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 941878-33) is a structurally complex and biologically active molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic scaffolds and functional groups makes it a versatile tool for medicinal chemists exploring new therapeutic strategies. As research continues to uncover the full spectrum of its biological activities and mechanisms of action, this compound is poised to make substantial contributions to drug development efforts aimed at addressing various human diseases.